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Compound of Interest

Compound Name: Diphenyl selenide

Cat. No.: B072088 Get Quote

An In-depth Technical Guide to Diphenyl Selenide for Researchers and Drug Development

Professionals

This technical guide provides a comprehensive overview of diphenyl selenide, a significant

organoselenium compound. It is intended for researchers, scientists, and professionals in the

field of drug development, offering detailed information on its chemical properties, synthesis,

safety protocols, and applications, with a particular focus on its relevance to medicinal

chemistry.

Core Compound Information
CAS Number: 1132-39-4[1][2][3]

Molecular Structure: Diphenyl selenide is an organoselenium compound with the chemical

formula (C₆H₅)₂Se or C₁₂H₁₀Se.[1][2][4] The molecule consists of a central selenium atom

bonded to two phenyl groups.

Physicochemical and Spectroscopic Data
The following table summarizes the key physicochemical and spectroscopic properties of

diphenyl selenide.
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Property Value Reference

Molecular Formula C₁₂H₁₀Se [2][4]

Molecular Weight 233.17 g/mol [2][3]

Appearance
Pale yellow or amber viscous

liquid/oil
[1][4]

Boiling Point

165–167 °C at 12 mmHg; 300-

315 °C at atmospheric

pressure

[1][4]

Density 1.338 g/mL at 25 °C [4]

Refractive Index n20/D 1.6465 [4]

InChI

InChI=1S/C12H10Se/c1-3-7-

11(8-4-1)13-12-9-5-2-6-10-

12/h1-10H

[1][5]

SMILES c1ccc(cc1)[Se]c2ccccc2 [1]

¹H NMR (CDCl₃) δ 7.59 (m, 4H), 7.26 (m, 6H) [5]

¹³C NMR (CDCl₃)

δ 136.56, 133.94, 131.32,

130.15, 129.09, 128.86,

125.75, 123.10, 121.02,

120.55, 111.48, 98.33

[5]

⁷⁷Se NMR (CDCl₃)
Referenced to diphenyl

diselenide at 463.0 ppm
[6]

Synthesis of Diphenyl Selenide
Several methods for the synthesis of diphenyl selenide have been reported. A common and

established laboratory-scale protocol involves the reaction of a phenyldiazonium salt with an

alkali metal selenide.

Experimental Protocol: Synthesis from Aniline via
Diazotization
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This protocol is adapted from established organic synthesis procedures.[2][4]

Materials:

Potassium hydroxide (powdered)

Selenium (black powder)

Aniline

Hydrochloric acid (concentrated)

Sodium nitrite

Chloroform

Ice

Procedure:

Preparation of Potassium Selenide Solution:

Grind together 360 g of powdered potassium hydroxide and 240 g of black powdered

selenium in a mortar.

Heat the mixture in an oil bath at 140–150 °C until a thick, dark red liquid forms.

In a 5 L flask, add the hot potassium selenide mixture in small portions to 400 mL of ice

water. Keep the resulting solution in an ice bath.

Diazotization of Aniline:

In a separate vessel, add 139.6 g of aniline to a mixture of 375 mL of concentrated

hydrochloric acid and 200 g of ice.

Cool the solution and diazotize it by adding a solution of 103.5 g of sodium nitrite in water.

Maintain the temperature below 5 °C by adding ice as needed.

Reaction and Formation of Diphenyl Selenide:
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Slowly add the cold diazotized aniline solution to the vigorously stirred potassium selenide

solution.

A dark oil will form. Decant the red aqueous solution from the oil.

Heat the aqueous layer to boiling and pour it back onto the oil, stirring well.

Extraction and Purification:

Add 200 mL of chloroform to the mixture to aid in the separation and filtration of any

unreacted selenium.

Separate the chloroform layer and extract the aqueous layer again with another 200 mL of

chloroform.

Combine the chloroform extracts and distill them. Collect the diphenyl selenide fraction

that boils between 300-315 °C.

For a purer product, the material can be distilled under reduced pressure (boiling point

165–167 °C at 12 mmHg).[4]

Safety and Handling
Diphenyl selenide is a toxic compound and should be handled with appropriate safety

precautions.
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Hazard Class GHS Pictograms Signal Word Hazard Statements

Acute Toxicity токсично Danger

Toxic if swallowed

(H301). Toxic if

inhaled (H331).

Chronic Toxicity
небезпечно для

здоров'я

May cause damage to

organs through

prolonged or repeated

exposure (H373).

Environmental
небезпечно для

довкілля

Very toxic to aquatic

life with long lasting

effects (H410).

Handling Recommendations:

Use only in a well-ventilated area, preferably a chemical fume hood.[1]

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.[7]

Avoid breathing dust, vapor, mist, or gas.[1]

Do not get in eyes, on skin, or on clothing.[1]

Storage:

Store in a cool, dry, and well-ventilated place.[7]

Keep the container tightly closed.[7]

Applications in Drug Development and Biological
Activity
Diphenyl selenide and its derivatives, particularly its oxidized form diphenyl diselenide, have

garnered significant interest in drug development due to their diverse biological activities.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://pim-resources.coleparmer.com/sds/44783.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAA18364~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2002:33:23~~Diphenyl%20selenide~~
https://pim-resources.coleparmer.com/sds/44783.pdf
https://pim-resources.coleparmer.com/sds/44783.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAA18364~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2002:33:23~~Diphenyl%20selenide~~
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAA18364~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2002:33:23~~Diphenyl%20selenide~~
https://www.benchchem.com/product/b072088?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072088?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Antioxidant and Glutathione Peroxidase (GPx)-like
Activity
A primary mechanism of action for the biological effects of diphenyl selenide is its participation

in redox cycles, mimicking the activity of the selenoenzyme glutathione peroxidase (GPx).[8] In

this process, diphenyl selenide can be oxidized to diphenyl diselenide, which is then reduced

by thiols like glutathione (GSH) to form a selenol. This selenol is a key species that can reduce

peroxides, thus mitigating oxidative stress.[3][8] This antioxidant property is the basis for its

protective effects against cellular damage.[9]

Anticancer and Chemopreventive Potential
The dual role of selenium compounds as both antioxidants and pro-oxidants at different

concentrations makes them interesting candidates for cancer therapy.[10] Diphenyl selenide
and related compounds have been investigated for their potential as antitumor agents.[11]

Their mechanism of action can involve the induction of apoptosis and the inhibition of tumor

cell proliferation.[10][11] The ability of these compounds to modulate redox signaling pathways,

such as the down-regulation of NF-κB, contributes to their anticancer effects.[10]

Neuroprotective Effects
The antioxidant properties of diphenyl selenide also confer neuroprotective effects. It has

been shown to protect against neuronal damage in various models of neurotoxicity and

ischemia.[9]

Visualizations
Glutathione Peroxidase (GPx)-like Antioxidant Cycle
The following diagram illustrates the catalytic cycle of diphenyl diselenide, which is central to its

antioxidant activity. This process involves the reduction of the diselenide by glutathione (GSH)

and subsequent reaction with reactive oxygen species (ROS).
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Caption: GPx-like antioxidant cycle of diphenyl diselenide.

Experimental Workflow: Assessing Antioxidant Activity
This diagram outlines a typical workflow for evaluating the in vitro antioxidant capacity of

diphenyl selenide, based on common assays described in the literature.
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Caption: Workflow for in vitro antioxidant activity assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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